Cas no 155164-67-3 (3(2H)-Pyridazinone,4,5-dichloro-2-(4-methylbenzoyl)-)

• Product Name: 3(2H)-Pyridazinone,4,5-dichloro-2-(4-methylbenzoyl)-
• CAS No: 155164-67-3
• MF: C₁₂H₈Cl₂N₂O₂
• MW: 283.110120773315
• CID: 198206
• PubChem ID: 3025883
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4,5-dichloro-2-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-(4-methylbenzoyl)-
• 4,5-dichloro-2-(4-methylbenzoyl)pyridazin-3-one
• 3(2H)-Pyridazinone,4,5-dichloro-2-(4-methylbenzoyl)
• 4,5-Dichloro-2-(4-methylbenzoyl)-3(2H)-pyridazinone
• 155164-67-3
• 3(2H)-Pyridazinone, 4,5-dichloro-2-(4-methylbenzoyl)-
• CCRIS 8200
• DTXSID90165839

• Inchi： 1S/C12H8Cl2N2O2/c1-7-2-4-8(5-3-7)11(17)16-12(18)10(14)9(13)6-15-16/h2-6H,1H3
• InChI Key： PWUITIUCEORSLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C(C1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 281.99600
• Monoisotopic Mass: 281.996283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 2.9

Experimental Properties

• Density: 1.43
• Boiling Point: 379.7°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.635
• PSA: 51.96000
• LogP: 2.54700